Cas no 2228712-80-7 (3-(5-fluoro-2-methoxy-4-methylphenyl)azetidin-3-ol)

• Product Name: 3-(5-fluoro-2-methoxy-4-methylphenyl)azetidin-3-ol
• CAS No: 2228712-80-7
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 5992695
• PubChem ID: 165695576
• Update Time: 2025-05-19

3-(5-fluoro-2-methoxy-4-methylphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-methoxy-4-methylphenyl)azetidin-3-ol
• EN300-1760541
• 2228712-80-7

• Inchi： 1S/C11H14FNO2/c1-7-3-10(15-2)8(4-9(7)12)11(14)5-13-6-11/h3-4,13-14H,5-6H2,1-2H3
• InChI Key： SQDVIVWPGJELGO-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=C(C=1)C1(CNC1)O)OC

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(5-fluoro-2-methoxy-4-methylphenyl)azetidin-3-ol

Introduction to 3-(5-fluoro-2-methoxy-4-methylphenyl)azetidin-3-ol (CAS No: 2228712-80-7)

3-(5-fluoro-2-methoxy-4-methylphenyl)azetidin-3-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2228712-80-7, has garnered attention due to its structural features and its implications in drug discovery and development. The presence of a fluoro substituent at the 5-position of the phenyl ring, combined with methoxy and methyl groups, contributes to its unique chemical properties and reactivity. These structural elements are pivotal in modulating its interaction with biological targets, making it a subject of intense interest for medicinal chemists.

The compound belongs to the azetidinone class of heterocycles, which are known for their versatility in pharmaceutical applications. The azetidinone core is a five-membered saturated heterocycle containing an oxygen atom, and it serves as a privileged scaffold in medicinal chemistry due to its ability to mimic natural products and exhibit diverse biological activities. In 3-(5-fluoro-2-methoxy-4-methylphenyl)azetidin-3-ol, the phenyl ring is functionalized with electron-withdrawing and electron-donating groups, which can significantly influence its pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. The fluoro group, in particular, is known to enhance metabolic stability and binding affinity in many drug candidates. The methoxy and methyl substituents further contribute to the compound's lipophilicity, which is a critical factor in drug absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. These features make 3-(5-fluoro-2-methoxy-4-methylphenyl)azetidin-3-ol a promising candidate for further exploration in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that azetidinones exhibit inhibitory activity against various enzymes and receptors involved in pathogenic processes. For instance, studies have shown that derivatives of azetidinones can interact with bacterial enzymes responsible for DNA replication and transcription, making them candidates for antimicrobial applications. Additionally, modifications within this scaffold have been explored for their potential antiviral and anticancer properties.

The synthesis of 3-(5-fluoro-2-methoxy-4-methylphenyl)azetidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group into the phenyl ring is particularly challenging due to its high reactivity and tendency to undergo side reactions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve regioselective fluorination. Similarly, the incorporation of the methoxy and methyl groups necessitates careful consideration of reaction pathways to avoid unwanted byproducts.

In terms of biological evaluation, preliminary studies on 3-(5-fluoro-2-methoxy-4-methylphenyl)azetidin-3-ol have revealed intriguing findings. In vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammation and pain pathways. This suggests potential therapeutic applications in conditions such as arthritis or neuropathic pain syndromes. Furthermore, its interaction with membrane-bound receptors has been investigated using computational approaches, providing insights into its binding mode and affinity.

The role of fluorine-containing compounds in modern drug development cannot be overstated. The unique electronic properties of fluorine allow it to modulate the pharmacological properties of molecules in ways that other elements cannot. For example, fluorine can enhance binding affinity by participating in hydrogen bonding or by altering electronic distributions around the molecule. Additionally, fluorine atoms can improve metabolic stability by preventing oxidative degradation or by influencing enzyme kinetics.

As research progresses, the application of high-throughput screening (HTS) techniques has accelerated the discovery process for compounds like 3-(5-fluoro-2-methoxy-4-methylphenyl)azetidin-3-ol. These techniques enable researchers to rapidly test thousands of compounds against various biological targets, identifying those with promising activity profiles for further optimization. Coupled with advances in synthetic chemistry and biocatalysis, HTS has become an indispensable tool in modern drug discovery pipelines.

The development of novel therapeutic agents requires not only innovative chemical design but also a deep understanding of how these molecules interact with biological systems at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the structure-function relationships of complex molecules like 3-(5-fluoro-2-methoxy-4-methylphenyl)azetidin-3-ol. By determining high-resolution structures of protein-ligand complexes, researchers can gain valuable insights into binding mechanisms and identify key residues responsible for activity.

The future prospects for 3-(5-fluoro-2-methoxy-4-methylphenyl)azetidin-3-ol are promising as ongoing research continues to uncover new applications for azetidinone derivatives. Innovations in drug delivery systems may further enhance the therapeutic potential of this compound by improving bioavailability or targeting specificity. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and reduced side effects.

In conclusion,3-(5-fluoro-2-methoxy-4-methylphenyl)azetidin-3-oledue to its unique structural features represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas, including inflammation, cancer,and infectious diseases, among others, remains an exciting area for future research, offering hope for novel treatments that address complex medical challenges.